Cas no 158358-96-4 (1,2-Heptanediol,3,3-difluoro-, (R)- (9CI))

• Product Name: 1,2-Heptanediol,3,3-difluoro-, (R)- (9CI)
• CAS No: 158358-96-4
• MF: C₇H₁₄F₂O₂
• MW: 168.181669712067
• CID: 108124
• PubChem ID: 24871370
• Update Time: 2025-04-18

1,2-Heptanediol,3,3-difluoro-, (R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2-Heptanediol,3,3-difluoro-, (R)- (9CI)
• (2R)-3,3-difluoroheptane-1,2-diol
• (R)-(+)-3,3-Difluoro-1,2-heptanediol
• (2R)-3,3-difluoroheptan-1,2-diol
• (R)-3,3-difluoro-1,2-dihydroxyheptane
• (R)-3,3-difluoro-1,2-heptanediol
• (R)-3,3-difluoroheptane-1,2-diol
• AG-E-07473
• CTK4C9668
• FT-0690328
• KB-03076
• (R)-(+)-3,3-DIFLUORO-1,2-HEPTANEDIOL, 95 %
• J-009493
• 158358-96-4
• (R)-(+)-3,3-Difluoro-1,2-heptanediol, 95%
• DTXSID30583816
• AKOS002663403

• MDL： MFCD01321332
• Inchi： 1S/C7H14F2O2/c1-2-3-4-7(8,9)6(11)5-10/h6,10-11H,2-5H2,1H3/t6-/m1/s1
• InChI Key： NDZCPOSFHWMJGY-ZCFIWIBFSA-N
• SMILES： FC([C@@H](CO)O)(CCCC)F

Computed Properties

• Exact Mass: 168.09622
• Monoisotopic Mass: 168.09618601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.4
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Color/Form: Not determined
• Density: 0.783 g/mL at 25 °C(lit.)
• Boiling Point: 130-132 °C/30 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.419(lit.)
• PSA: 40.46
• LogP: 1.16510
• Solubility: Not determined
• Optical Activity: [α]22/D +13°, c = 1.3 in chloroform

1,2-Heptanediol,3,3-difluoro-, (R)- (9CI) Security Information

• WGK Germany：3